Cas no 1993232-16-8 ((4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride)

• Product Name: (4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride
• CAS No: 1993232-16-8
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• MDL: MFCD28954470
• CID: 4710338
• Update Time: 2025-10-29

(4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride

• MDL： MFCD28954470
• Inchi： 1S/C7H9NOS.ClH/c9-3-7-8-6(4-10-7)5-1-2-5;/h4-5,9H,1-3H2;1H
• InChI Key： SNICZGNZMSEIHZ-UHFFFAOYSA-N
• SMILES： Cl.S1C(CO)=NC(=C1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Topological Polar Surface Area: 61.4

Additional information on (4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride

(4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1993232-16-8, specifically (4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound, characterized by its unique structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular research. The presence of a cyclopropyl group and a thiazole ring in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the field of chemical biology has seen significant advancements in the development of novel heterocyclic compounds. These compounds often serve as key scaffolds for designing molecules with therapeutic potential. The thiazole moiety, in particular, is well-documented for its role in various bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a cyclopropyl group into this framework introduces additional steric and electronic characteristics that can modulate the biological activity of the molecule.

One of the most compelling aspects of (4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride is its versatility in serving as a precursor for more complex derivatives. Researchers have been exploring its utility in synthesizing novel compounds with enhanced pharmacological properties. For instance, modifications to the cyclopropyl or thiazole rings can lead to significant changes in binding affinity and metabolic stability, making this compound a promising starting point for drug development.

Recent studies have highlighted the importance of optimizing molecular structure to improve drug-like properties such as solubility, bioavailability, and target specificity. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This improved solubility can potentially lead to more effective drug delivery systems and better patient compliance.

The cyclopropyl group in (4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride also contributes to its unique reactivity and interaction with biological targets. Cyclopropanes are known for their high ring strain, which can be exploited to enhance binding interactions with enzymes or receptors. This feature makes the compound an attractive candidate for designing molecules that can selectively inhibit specific biological pathways.

In the context of drug discovery, the synthesis and characterization of novel heterocyclic compounds like this one are essential for identifying new therapeutic agents. Computational methods and high-throughput screening techniques have accelerated the process of evaluating the potential biological activity of such compounds. The combination of experimental data with computational predictions provides a robust framework for understanding how structural modifications influence biological outcomes.

The thiazole ring itself is a well-studied pharmacophore with a proven track record in medicinal chemistry. Its ability to engage with various biological targets makes it a versatile building block for drug design. By integrating it with other functional groups, such as alcohols or hydroxyl moieties, researchers can create molecules with tailored properties that address specific therapeutic needs.

One area where this compound shows particular promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has underscored the need for new therapeutic strategies. Heterocyclic compounds have emerged as a rich source of novel antimicrobial agents due to their diverse chemical structures and biological activities. The unique combination of cyclopropyl and thiazole moieties in (4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride may contribute to its efficacy against resistant strains by interacting with bacterial targets in novel ways.

Furthermore, the hydrochloride salt form of this compound enhances its stability under various conditions, which is crucial for pharmaceutical applications. Stability is a key factor that determines the shelf life of a drug product and its efficacy upon administration. By ensuring that the compound remains stable during storage and transport, manufacturers can improve patient access to effective treatments.

The synthesis of derivatives from (4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride has also opened up new avenues for research in chemical biology. Researchers are exploring ways to modify its structure to enhance specific pharmacological properties while maintaining overall bioactivity. This iterative process involves careful design, synthesis, and evaluation of each derivative to identify the most promising candidates for further development.

In conclusion, (4-Cyclopropyl-1,3-thiazol-2-yl)methanol hydrochloride (CAS no. 1993232-16-8) represents a significant advancement in heterocyclic chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in pharmaceutical innovation and molecular biology studies.